Cas no 2673369-01-0 (2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one)
![2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one structure](https://www.kuujia.com/scimg/cas/2673369-01-0x500.png)
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one Chemical and Physical Properties
Names and Identifiers
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- 5H-Pyrano[4,3-b]pyridin-5-one, 2-chloro-7,8-dihydro-7,7-dimethyl-
- 2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one
- SCHEMBL23649619
- DB-377243
- F84582
- 2-Chloro-7,8-dihydro-7,7-dimethyl-5H-pyrano[4,3-b]pyridin-5-one
- 2673369-01-0
- SY314594
-
- Inchi: 1S/C10H10ClNO2/c1-10(2)5-7-6(9(13)14-10)3-4-8(11)12-7/h3-4H,5H2,1-2H3
- InChI Key: VIMQPSFZSWZRPU-UHFFFAOYSA-N
- SMILES: C12CC(C)(C)OC(=O)C1=CC=C(Cl)N=2
Computed Properties
- Exact Mass: 211.0400063g/mol
- Monoisotopic Mass: 211.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
- XLogP3: 2.4
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P024V8I-250mg |
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one |
2673369-01-0 | 97% | 250mg |
$625.00 | 2023-12-18 | |
Aaron | AR024VGU-250mg |
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one |
2673369-01-0 | 98% | 250mg |
$389.00 | 2025-02-13 | |
Aaron | AR024VGU-1g |
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one |
2673369-01-0 | 98% | 1g |
$971.00 | 2025-02-13 | |
1PlusChem | 1P024V8I-100mg |
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one |
2673369-01-0 | 97% | 100mg |
$378.00 | 2023-12-18 | |
Aaron | AR024VGU-100mg |
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one |
2673369-01-0 | 98% | 100mg |
$233.00 | 2025-02-13 |
2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one Related Literature
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
Additional information on 2-Chloro-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridin-5-one
2-Chloro-7,7-Dimethyl-7,8-Dihydro-5H-Pyrano[4,3-b]Pyridin-5-One: A Comprehensive Overview
The compound 2-Chloro-7,7-Dimethyl-7,8-Dihydro-5H-Pyrano[4,3-b]Pyridin-5-One, identified by the CAS Registry Number 2673369-01-0, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano-pyridinones, which are known for their unique bicyclic structure and potential bioactivity. Recent studies have highlighted its role in various chemical and biological systems, making it a subject of interest for researchers and industry professionals alike.
The molecular structure of 2-Chloro-7,7-Dimethyl-7,8-Dihydro-5H-Pyrano[4,3-b]Pyridin-5-One is characterized by a fused bicyclic system comprising a pyran ring and a pyridone moiety. The presence of a chlorine atom at the 2-position and two methyl groups at the 7-position introduces steric and electronic effects that influence its chemical reactivity and biological activity. This structural complexity provides a platform for exploring its potential applications in drug design and material science.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. For instance, researchers have employed ring-closing metathesis and multi-component reactions to construct the bicyclic framework. These methods not only enhance the yield but also provide insights into the stereochemical control of the molecule. The ability to synthesize this compound in high purity has facilitated its characterization using advanced spectroscopic techniques such as NMR and X-ray crystallography.
In terms of pharmacological activity, 2-Chloro-7,7-Dimethyl-7,8-Dihydro-5H-Pyrano[4,3-b]Pyridin-5-One has been investigated for its potential as a kinase inhibitor. Studies conducted in vitro have demonstrated its ability to modulate specific signaling pathways involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development. Furthermore, computational modeling studies have provided insights into its binding interactions with target proteins, paving the way for structure-based drug design.
Beyond pharmacology, this compound has also been explored for its role in materials science. Its rigid bicyclic structure and functional groups make it a candidate for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this molecule into polymer blends to enhance their mechanical and thermal properties. These studies highlight its versatility as a building block for advanced materials.
The environmental impact of 2-Chloro-7,7-Dimethyl-7,8-Dihydro-5H-Pyrano[4,3-b]Pyridin-5-One is another area of growing interest. Researchers have evaluated its biodegradability under various conditions and assessed its potential toxicity to aquatic organisms. These studies are crucial for ensuring that its use in industrial applications aligns with sustainability goals.
In conclusion, 2-Chloro-7,7-Dimethyl-7,8-Dihydro-5H-Pyrano[4,3-b]Pyridin-5-One is a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for scientific innovation. As research continues to unravel its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.
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